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Introduction

Trithionate (S30627) is a sulfur oxyanion that plays a significant role as an intermediate in
various industrial chemical processes, particularly within the hydrometallurgical and mining
sectors. Its unique chemical properties make it a key component in the leaching of precious
metals and in the broader context of sulfide ore processing. This document provides detailed
application notes, experimental protocols, and logical diagrams to illustrate the industrial utility
of trithionate.

Application Notes
Hydrometallurgy: Gold Leaching via the Thiosulfate
Process

Trithionate is a crucial intermediate species in the thiosulfate leaching of gold, a promising and
more environmentally benign alternative to traditional cyanidation. In this process, an aqueous
solution containing thiosulfate (S20327) is used to dissolve gold from ores. Trithionate is
formed as a byproduct of thiosulfate oxidation, and its concentration can influence the overall
efficiency of the gold recovery process.

Key Applications:
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o Elution of Gold from lon Exchange Resins: Concentrated trithionate solutions are highly
effective eluants for stripping gold that has been adsorbed onto anion exchange resins
during the gold recovery process.[1] This is a critical step in isolating the precious metal from

the leaching solution.

 Intermediate in Leaching Solutions: Trithionate is naturally formed during the oxidation of
thiosulfate in the presence of a catalyst, such as copper(ll) ions, which is essential for the
dissolution of gold.[2] Understanding and controlling the concentration of trithionate is vital
for optimizing the leaching kinetics.

Hydrometallurgy: Nickel Extraction

In certain hydrometallurgical processes for nickel extraction from sulfide ores, trithionate is
present in the leach liquor along with other sulfur compounds like sulfate and thiosulfate.[3] The
process involves leaching the ore under controlled redox potential to selectively dissolve the
nickel.

Process Overview:

« Initial Leaching Stage: Dissolution of the nickel-containing alloy is carried out at a low redox

potential.[3]

o Oxidation Stage: The redox potential is then increased, leading to the oxidation of sulfide
forms and the presence of trithionate in the resulting solution.[3]

» Nickel Recovery: The pregnant liquor containing the dissolved nickel and trithionate is
further processed to precipitate and recover nickel carbonate.[3]

Quantitative Data

The following tables summarize quantitative data from various studies on the applications of
trithionate in gold leaching processes.

Table 1: Optimal Conditions for Gold Leaching using Thiosulfate-Glycine System][4]
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Leaching Time

Parameter Optimal Value Gold Recovery (%)
(hours)

Sodium Thiosulfate 0.7M 89.3 6
Glycine 1.75M
Copper Sulfate 5 mM
pH 9.3
Temperature 60 °C
Permanganate

N Every 2 hours
Addition

Table 2: Elution of Gold from lon Exchange Resin using Trithionate[1]

El ¢ Concentration Elution Time Gold Elution
uan
Range (g/L) (hours) Efficiency (%)
Trithionate 1 - Saturation 4-12 > 99
Preferred
, 20 - 250
Concentration
More Preferred
50 - 200

Concentration

Table 3: Multi-stage Thiosulfate Leaching of High Copper Gold Concentrate[5]
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. . . Cumulative Gold Leaching
Leaching Stage Leaching Time (hours)

Rate (%)
1 8
2 16
3 24
4 32
5 40 22.97

Leaching Conditions: 0.15
mol/L Copper ion, 0.3 mol/L
Thiosulfate, 1.5 mol/L
Ammonia, 40 °C, pH 9-10,
Liquid-solid ratio 5:1, Stirring
speed 400 rpm.

Experimental Protocols
Protocol 1: Laboratory-Scale Synthesis of Sodium
Trithionate

This protocol describes the synthesis of sodium trithionate via the oxidation of sodium
thiosulfate with hydrogen peroxide.

Materials:

Sodium thiosulfate pentahydrate (Na2S203-5H20)

30% Hydrogen peroxide (H2032)

Ethanol

Distilled water

Ice bath
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Magnetic stirrer and stir bar
Burette or dropping funnel
Buchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve 62 g of sodium thiosulfate pentahydrate in 50 mL of distilled water in a beaker.
Cool the solution to 0-10 °C using an ice bath and stir mechanically.

Slowly add 52 mL of 30% hydrogen peroxide to the solution from a burette or dropping
funnel while maintaining the temperature between 0-10 °C.

A precipitate of sodium sulfate will form. Cool the solution to -10 °C to maximize the
precipitation of sodium sulfate.

Quickly filter the cold solution by suction through a pre-cooled Buchner funnel to remove the
sodium sulfate.

To obtain anhydrous sodium trithionate, slowly pour the filtrate into 150 mL of ethanol with
vigorous stirring.

Collect the precipitated crystalline salt by suction filtration.
Wash the crystals with a small amount of ethanol and dry them in the air.

The expected yield of anhydrous sodium trithionate is approximately 80-85%.

Protocol 2: General Procedure for Thiosulfate Leaching
of Gold Ore

This protocol outlines a general laboratory procedure for leaching gold from a finely ground ore

using a thiosulfate solution.
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Materials:

e Gold-bearing ore, finely ground

e Sodium thiosulfate (Na2S203)

o Ammonia solution (NHs)

o Copper sulfate (CuSQOa) as a catalyst

e Deionized water

e Leaching vessel (e.g., stirred tank reactor)

e pH meter

e Mechanical stirrer

o Filtration apparatus

Procedure:

o Prepare the leaching solution by dissolving the desired amounts of sodium thiosulfate,
ammonia, and copper sulfate in deionized water. A typical starting concentration might be 0.1
M Na2S203, 0.2 M NHs, and 15 ppm Cu?*.

e Place a known weight of the ground ore into the leaching vessel.

e Add the leaching solution to the ore to achieve the desired solid-to-liquid ratio (e.g., 40%
solids).

o Commence stirring at a rate sufficient to keep the ore particles suspended.

e Monitor and maintain the pH of the slurry within the desired range (typically 9-10.5) by
adding ammonia solution as needed.

e Maintain the desired temperature (e.g., 25-60 °C).
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o Take periodic samples of the slurry, filter to separate the pregnant solution, and analyze the
gold concentration in the solution using a suitable analytical method (e.g., Atomic Absorption
Spectroscopy or Inductively Coupled Plasma Mass Spectrometry) to monitor the leaching
progress.

» Continue the leaching for the desired duration (e.g., 6-24 hours).

» At the end of the leach, filter the entire slurry to separate the pregnant solution containing the
dissolved gold from the solid tailings.

Mandatory Visualization
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Caption: Workflow for gold leaching using thiosulfate and recovery with trithionate elution.
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Caption: Simplified pathway of trithionate formation from thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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